Cas no 1805365-20-1 (2-Bromo-3-(difluoromethyl)-6-fluoropyridine-4-sulfonyl chloride)

• Product Name: 2-Bromo-3-(difluoromethyl)-6-fluoropyridine-4-sulfonyl chloride
• CAS No: 1805365-20-1
• MF: C₆H₂BrClF₃NO₂S
• MW: 324.502789020538
• CID: 4861215
• Update Time: 2025-10-07

2-Bromo-3-(difluoromethyl)-6-fluoropyridine-4-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-(difluoromethyl)-6-fluoropyridine-4-sulfonyl chloride

• Inchi： 1S/C6H2BrClF3NO2S/c7-5-4(6(10)11)2(15(8,13)14)1-3(9)12-5/h1,6H
• InChI Key： FCZCRXGDAMDHAX-UHFFFAOYSA-N
• SMILES： BrC1C(C(F)F)=C(C=C(N=1)F)S(=O)(=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 323
• XLogP3: 3
• Topological Polar Surface Area: 55.4

Additional information on 2-Bromo-3-(difluoromethyl)-6-fluoropyridine-4-sulfonyl chloride

2-Bromo-3-(difluoromethyl)-6-fluoropyridine-4-sulfonyl Chloride: A Comprehensive Overview

2-Bromo-3-(difluoromethyl)-6-fluoropyridine-4-sulfonyl chloride (CAS No. 1805365-20-1) is a highly specialized organic compound with significant applications in various fields of chemistry, particularly in the synthesis of advanced materials and pharmaceuticals. This compound is notable for its unique structure, which combines bromine, fluorine, and a sulfonyl chloride group, making it a versatile building block in modern chemical research.

The molecular structure of 2-bromo-3-(difluoromethyl)-6-fluoropyridine-4-sulfonyl chloride is characterized by a pyridine ring substituted with bromine at position 2, a difluoromethyl group at position 3, and a fluorine atom at position 6. The sulfonyl chloride group at position 4 adds to its reactivity and functional versatility. This combination of substituents makes the compound highly valuable in Suzuki-Miyaura coupling reactions, where the bromine atom can act as a leaving group, facilitating the formation of new carbon-carbon bonds.

Recent studies have highlighted the role of 2-bromo-3-(difluoromethyl)-6-fluoropyridine-4-sulfonyl chloride in the development of novel pharmaceutical agents. Researchers have explored its potential as an intermediate in the synthesis of kinase inhibitors, which are critical in the treatment of various cancers and inflammatory diseases. The presence of fluorine atoms in the molecule enhances its lipophilicity, making it more bioavailable and effective in targeting specific cellular pathways.

In addition to its pharmaceutical applications, this compound has found utility in the synthesis of advanced materials such as high-performance polymers and optoelectronic devices. The sulfonyl chloride group enables the formation of strong covalent bonds with other functional groups, making it ideal for designing materials with tailored electronic properties. Recent advancements in click chemistry have further expanded its applicability, allowing for rapid and efficient assembly of complex molecular architectures.

The synthesis of 2-bromo-3-(difluoromethyl)-6-fluoropyridine-4-sulfonyl chloride involves a multi-step process that typically begins with the preparation of the pyridine ring followed by sequential substitution reactions to introduce the desired substituents. The use of palladium catalysts has been shown to significantly improve the efficiency of these reactions, reducing both reaction time and costs. Furthermore, green chemistry principles have been integrated into its synthesis to minimize environmental impact and enhance sustainability.

From an analytical standpoint, 2-bromo-3-(difluoromethyl)-6-fluoropyridine-4-sulfonyl chloride has been extensively studied using advanced spectroscopic techniques such as NMR and mass spectrometry. These studies have provided critical insights into its electronic structure and reactivity patterns, enabling chemists to optimize its use in various synthetic pathways. The compound's stability under different reaction conditions has also been thoroughly investigated, ensuring its reliability as a reagent in large-scale chemical processes.

In conclusion, 2-bromo-3-(difluoromethyl)-6-fluoropyridine-4-sulfonyl chloride (CAS No. 1805365-20-1) stands as a testament to the ingenuity of modern chemical synthesis. Its unique structure and versatile functional groups make it an indispensable tool in contemporary research across multiple disciplines. As ongoing studies continue to uncover new applications and improve synthetic methodologies, this compound is poised to play an even more prominent role in shaping the future of chemistry and materials science.